![molecular formula C8H7FN2 B1375020 2-Amino-4-fluoro-5-methylbenzonitrile CAS No. 1037206-84-0](/img/structure/B1375020.png)
2-Amino-4-fluoro-5-methylbenzonitrile
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Overview
Description
2-Amino-4-fluoro-5-methylbenzonitrile is an organic compound with the molecular formula C8H7FN2 and a molecular weight of 150.16 . It is a white to yellow solid .
Synthesis Analysis
The synthesis of 2-Amino-4-fluoro-5-methylbenzonitrile can be achieved through the amination of toluene, followed by a fluorination reaction in the presence of hydrogen cyanide .Molecular Structure Analysis
The InChI code for 2-Amino-4-fluoro-5-methylbenzonitrile is 1S/C8H7FN2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-3H,11H2,1H3 . This indicates that the compound has a benzene ring with amino, fluoro, and methyl groups attached to it.Physical And Chemical Properties Analysis
2-Amino-4-fluoro-5-methylbenzonitrile has a predicted density of 1.20±0.1 g/cm3 and a predicted boiling point of 306.3±42.0 °C . It is a white to yellow solid .Scientific Research Applications
Chemical Preparation and Spectral Analysis
- 2-Fluoro-5-nitrobenzonitrile, a related compound, has been prepared and made to react with various amines, amino acids, and NH-heteroaromatic compounds, providing insights into proton magnetic resonance spectra of resultant derivatives (Wilshire, 1967).
- Studies on 5-fluoro-2-methylbenzonitrile, a molecule similar to 2-Amino-4-fluoro-5-methylbenzonitrile, have involved experimental and theoretical approaches to understand its molecular atomic structure, vibrational spectra, and non-linear optics properties (Kumar & Raman, 2017).
Applications in Corrosion Inhibition
- 2-Aminobenzene-1,3-dicarbonitriles derivatives, which are structurally related to 2-Amino-4-fluoro-5-methylbenzonitrile, have been synthesized and shown to be effective corrosion inhibitors for mild steel in acidic environments, as investigated through electrochemical and thermodynamic methods (Verma et al., 2015).
Quantum Chemical Investigations
- Geometrical structure, vibrational spectra, non-linear optical (NLO) properties, and thermodynamic analysis of 5-fluoro-2-methylbenzonitrile have been carried out using Density Functional Theory (DFT), providing a basis for understanding the physical and chemical properties of similar compounds (Ajaypraveenkumar et al., 2017).
Synthesis and Antitumor Activity
- The synthesis of 3-Amino-N-(5-Fluoro-2-Methylphenyl)-4-Morpholino-1H-Indazole-1-Carboxamide, a compound structurally related to 2-Amino-4-fluoro-5-methylbenzonitrile, has been investigated for its antitumor activity, indicating the potential of similar compounds in medical applications (Hao et al., 2017).
Biochemical Analyses
- A method for the separation and quantification of amino acids using a compound similar to 2-Amino-4-fluoro-5-methylbenzonitrile, namely 1-fluoro-2, 4-dinitrobenze, has been described, demonstrating its potential application in biochemical analysis (Hong-zho, 1999).
Safety and Hazards
properties
IUPAC Name |
2-amino-4-fluoro-5-methylbenzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-3H,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAEPXRRKVAJHHQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)N)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-fluoro-5-methylbenzonitrile |
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